Cas no 89280-82-0 (6-Bromo-7H-pyrrolo[2,3-d]pyrimidine)

• Product name: 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 89280-82-0
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD27923777
• CID: 1091750

6-Bromo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD27923777
• Inchi： InChI=1S/C6H4BrN3/c7-5-1-4-2-8-3-9-6(4)10-5/h1-3H,(H,8,9,10)
• InChI Key： PAQBLFIGIQEOSZ-UHFFFAOYSA-N
• SMILES： C1=C(Br)N=C2C1=CNC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine

6-Bromo-7H-pyrrolo[2,3-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 89280-82-0, known as 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This heterocyclic compound belongs to the pyrrolopyrimidine family, which has been extensively studied for its role in drug discovery and material science. The 6-bromo substitution introduces a bromine atom at the sixth position of the pyrrolopyrimidine ring system, which significantly influences its electronic properties and reactivity.

Recent studies have highlighted the importance of pyrrolopyrimidines in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The bromine substitution at position six enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in synthesizing more complex structures. For instance, researchers have explored its use in constructing multi-ring systems that mimic natural products, which are often challenging to synthesize but exhibit potent biological activities.

The synthesis of 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. One notable approach reported in the literature involves the reaction of a suitably substituted bromopyrimidine with an amine derivative under high-temperature conditions. This method not only ensures high yield but also provides a straightforward pathway for further functionalization. The compound's stability under various reaction conditions makes it an ideal precursor for downstream applications.

In terms of applications, 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine has shown promise in the development of anticancer agents. Recent research has demonstrated that this compound can inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). Its ability to selectively target these enzymes without causing significant toxicity to normal cells makes it a compelling candidate for further preclinical studies.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its rigid aromatic structure and electron-withdrawing bromine group make it suitable for use in organic electronics. For example, derivatives of 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine have been incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. These findings underscore the versatility of this compound across multiple disciplines.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine. Density functional theory (DFT) calculations have revealed that the bromine substitution at position six significantly alters the molecule's π-electron distribution, enhancing its ability to engage in π-π interactions. This property is crucial for its role in supramolecular chemistry and self-assembling systems.

In conclusion, 6-Bromo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 89280-82-0) stands out as a versatile and valuable compound with wide-ranging applications in drug discovery, materials science, and organic synthesis. Its unique structural features and reactivity make it an essential building block for advancing modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.